4-chloro-1,5-dimethyl-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide

• Molecular Formula: C10H11ClN4OS
• Molecular Weight: 270.74 g/mol
• IUPAC Name: 4-chloro-1,5-dimethyl-N-(4-methyl-1,3-thiazol-2-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C10H11ClN4OS/c1-5-4-17-10(12-5)13-9(16)8-7(11)6(2)15(3)14-8/h4H,1-3H3,(H,12,13,16)
• InChI Key: WDHGNIHQWYIDCA-UHFFFAOYSA-N
• SMILES: CC1=CSC(=N1)NC(=O)C2=NN(C(=C2Cl)C)C

Description

4-chloro-1,5-dimethyl-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide, also known as CCT251545, is a small molecule inhibitor that has been extensively studied in scientific research. This compound has shown potential in the treatment of cancer, inflammation, and other diseases.

Mechanism of Action

The mechanism of action of 4-chloro-1,5-dimethyl-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide involves the inhibition of the protein kinase CK1α. This kinase is involved in several cellular processes, including cell proliferation, apoptosis, and DNA damage response. By inhibiting CK1α, 4-chloro-1,5-dimethyl-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide can disrupt these processes and induce cell death in cancer cells.
Biochemical and Physiological Effects:
4-chloro-1,5-dimethyl-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide has been shown to have several biochemical and physiological effects. In cancer cells, it can induce cell cycle arrest and apoptosis. It can also reduce the levels of several proteins that are involved in cancer cell growth and survival. In animal models, 4-chloro-1,5-dimethyl-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide has been shown to reduce inflammation and improve survival rates.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-chloro-1,5-dimethyl-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide is its specificity for CK1α. This makes it a valuable tool for studying the role of this kinase in cellular processes. However, one limitation of this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 4-chloro-1,5-dimethyl-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide. One area of interest is the development of more potent and selective inhibitors of CK1α. Another area of interest is the investigation of the potential therapeutic applications of 4-chloro-1,5-dimethyl-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide in other diseases, such as neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of 4-chloro-1,5-dimethyl-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide and its effects on cellular processes.

Synthesis Methods

The synthesis of 4-chloro-1,5-dimethyl-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide involves a multi-step process that includes the reaction of 2-methyl-4-chloro-5-nitropyrazole with 2-amino-4-methylthiazole, followed by reduction and cyclization steps. The final product is obtained after purification using column chromatography. The synthesis method has been described in detail in several scientific publications.

Scientific Research Applications

4-chloro-1,5-dimethyl-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide has been extensively studied in scientific research for its potential therapeutic applications. Several studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to have anti-inflammatory properties and can reduce inflammation in animal models.